Cas no 28895-09-2 (1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-)

1-Butanol, 2-amino-,hydrochloride (1:1), (2S)- structure
28895-09-2 structure
Product Name:1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
CAS No:28895-09-2
MF:C4H12ClNO
MW:125.597180366516
CID:272000
PubChem ID:120083
Update Time:2025-04-19

1-Butanol, 2-amino-,hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-amino-,hydrochloride (1:1), (2S)-
    • (2S)-2-aminobutan-1-ol,hydrochloride
    • (2S)-2-Aminobutan-1-ol hydrochloride (1:1)
    • 1-butanol, 2-amino-, (2S)-, hydrochloride (1:1)
    • (2S)-2-aminobutan-1-ol;hydrochloride
    • (S)-2-aminobutan-1-ol, hydrochloride salt
    • (S)-2-aminobutan-1-ol hydrochloride salt
    • SCHEMBL1180524
    • (S)-(+)-2-Amino-1-butanol hydrochloride
    • 28895-09-2
    • 1-Butanol, 2-amino-, hydrochloride (1:1), (2S)-
    • ORIVIUGYHFJFPH-WCCKRBBISA-N
    • 1-Butanol, 2-amino-, hydrochloride, (2S)-
    • Inchi: 1S/C4H11NO.ClH/c1-2-4(5)3-6;/h4,6H,2-3,5H2,1H3;1H/t4-;/m0./s1
    • InChI Key: ORIVIUGYHFJFPH-WCCKRBBISA-N
    • SMILES: Cl.OC[C@H](CC)N

Computed Properties

  • Exact Mass: 125.06086
  • Monoisotopic Mass: 125.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Boiling Point: 177.2°Cat760mmHg
  • Flash Point: 82.2°C
  • PSA: 46.25
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